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Compound Name: AL 8810 ethyl amide

Cat. No.: B1157153
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Comparative Guide: AL 8810 Ethyl Amide vs.
Bimatoprost
Executive Summary

This guide provides a technical comparison between Bimatoprost, a clinically established

ocular hypotensive agent, and AL 8810 Ethyl Amide, a synthetic research tool derived from
the selective FP receptor antagonist AL 8810.[1]

While these two compounds share a core structural moti—both are N-ethyl amides of
Prostaglandin F2

(PGF2

) analogs—their pharmacological profiles are diametrically opposed.[1] Bimatoprost exhibits
potent agonist-like activity (lowering intraocular pressure), whereas AL 8810 Ethyl Amide is
largely pharmacologically inert at the FP receptor.[1][2] This comparison highlights a critical
Structure-Activity Relationship (SAR): the conversion of the C-1 carboxyl group to an ethyl
amide retains efficacy for the agonist scaffold (Bimatoprost) but abolishes affinity for the
antagonist scaffold (AL 8810).[1]
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Chemical & Structural Identity

The structural distinction lies in the core prostaglandin backbone. Bimatoprost is based on the
17-phenyl-trinor PGF2

scaffold, while AL 8810 Ethyl Amide is based on the 11

-fluoro PGF2

scaffold.[1]
Feature Bimatoprost AL 8810 Ethyl Amide
CAS Number 155206-00-1 N/A (Research Derivative)

11

Core Scaffold 17-phenyl-trinor PGF2

-fluoro-15-indanyl PGF2

C-1 Modification N-ethyl amide N-ethyl amide
o Fluorine (-F) (Beta
C-11 Modification Hydroxyl (-OH) ] ]
configuration)

) o Prostamide / FP Agonist Structural Analog / Negative

Primary Classification
(Prodrug) Control

Solubility DMSO, Ethanol, Methanol DMSO (>10 mg/ml), Ethanol

Structural Logic Diagram

The following diagram illustrates the chemical relationship and the divergent functional
outcomes of amidation.
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Caption: SAR divergence: Amidation converts the agonist scaffold into a "prostamide”
(Bimatoprost) but renders the antagonist scaffold (AL 8810) inactive.[1]

Pharmacological Potency Comparison
Receptor Affinity (Binding)

The critical differentiator is the affinity for the FP prostanoid receptor.[3] The "Free Acid" forms
of both compounds bind with high affinity. However, the ethyl amide modification drastically
reduces affinity.

Bimatoprost: Binds weakly to the FP receptor but is rapidly hydrolyzed in vivo to its free acid,
or acts via a distinct "prostamide™ mechanism.

AL 8810 Ethyl Amide: Shows negligible binding, demonstrating that the 11
-fluoro antagonist pharmacophore cannot tolerate the bulky ethyl amide group at C-1.[1]

Table 1: Comparative Binding Affinity (Ki) at FP Receptor
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. Functional
Compound Ki (FP Receptor) . Source
Classification
) Competitive
AL 8810 (Parent Acid) 400 — 500 nM ) [1, 2]
Antagonist
_ _ Inactive / Negative
AL 8810 Ethyl Amide > 10,000 nM (Inactive) [3, 4]
Control
) ] Weak Agonist /
Bimatoprost (Amide) 1,000 - 6,000 nM i [5, 6]
Prostamide
Bimatoprost Free Acid 83 nM Potent Full Agonist [5, 7]

Functional Activity (In Vitro & In Vivo)

In functional assays (e.g., Calcium mobilization or tissue contraction), the contrast is stark.[1]
Bimatoprost is highly efficacious, while AL 8810 Ethyl Amide fails to elicit a response or block

agonists.[1]

Table 2: Functional Efficacy Data

Assay Type Bimatoprost AL 8810 Ethyl Amide
Ca2* Mobilization (HEK- _
ECso = 2.9 uM (Direct) No Effect
293/FP)
Cat Iris Sphincter Contraction Potent Contraction No Contraction (at 100 uM)

Antagonism of PGF2a

Inactive (Does not shift PGF2a

N/A (Agonist)

curve)

Antagonism of Prostamides

N/A Inactive (Unlike AGN 204396)

Experimental Protocols

To validate these profiles in your own laboratory, use the following standardized protocols.

Protocol A: FP Receptor Radioligand Binding Assay
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Objective: Determine the equilibrium dissociation constant (

) of the test compounds.

e Cell Line: HEK-293 cells stably expressing the human recombinant FP receptor.
e Membrane Preparation:
o Harvest cells and homogenize in ice-cold Buffer A (10 mM Tris-HCI, pH 7.4, 1 mM EDTA).
o Centrifuge at 40,000 x g for 20 min at 4°C.
o Resuspend pellet in Buffer B (10 mM MES-KOH, pH 6.0, 10 mM MnClz, 1 mM EDTA).
o Assay Reaction:
o Ligand: [3H]-PGF2
(approx. 1-2 nM).[1]
o Competitors: Incubate membranes with varying concentrations (

M to
M) of Bimatoprost or AL 8810 Ethyl Amide.[1]

o Non-Specific Binding: Define using 1 uM Cloprostenol or unlabeled PGF2

 Incubation: 60 minutes at 25°C.
o Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.3% PEI.
e Analysis: Measure radioactivity via liquid scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation.[1]
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Protocol B: Intracellular Calcium Mobilization (FLIPR)

Objective: Assess functional agonism or antagonism.[4]

o Seeding: Plate FP-expressing cells (e.g., HEK-293 or 3T3 fibroblasts) in 96-well black-wall
plates (20,000 cells/well). Incubate overnight.

o Dye Loading: Aspirate media and load cells with Calcium-4 or Fluo-4 AM dye in
HBSS/HEPES buffer for 60 min at 37°C.

o Compound Preparation:
o Agonist Mode: Prepare serial dilutions of Bimatoprost.

o Antagonist Mode: Pre-incubate cells with AL 8810 Ethyl Amide (10 uM) for 15 min, then
challenge with ECso of PGF2

1]
e Measurement: Transfer plate to FLIPR (Fluorometric Imaging Plate Reader).
o Excitation: 488 nm; Emission: 510-570 nm.[1]
o Record baseline for 10s, inject compound, record for 180s.[1]
o Data Interpretation:
o Bimatoprost: Expect dose-dependent increase in RFU (Relative Fluorescence Units).[1]
o AL 8810 Ethyl Amide: Expect flatline (no agonist activity) and no reduction in PGF2

signal (no antagonist activity).

Mechanism of Action Visualization

The following diagram details the signaling pathway and the point of failure for AL 8810 Ethyl
Amide compared to the activation pathway of Bimatoprost.
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Caption: Bimatoprost activates Ca2+ flux via Prostamide/FP pathways; AL 8810 Ethyl Amide

fails to engage either receptor.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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